N-(3-hydroxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(3-hydroxyphenyl)-2-(3-nitro-1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C10H9N5O4/c16-8-3-1-2-7(4-8)12-9(17)5-14-6-11-10(13-14)15(18)19/h1-4,6,16H,5H2,(H,12,17)
• InChI Key: QZTJWSXHMLZJHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)NC(=O)CN2C=NC(=N2)[N+](=O)[O-]
• Molecular Formula: C10H9N5O4
• Molecular Weight: 263.21 g/mol

Description

N-(3-hydroxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide, also known as HNTA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. HNTA is a nitrotriazole derivative that has been synthesized using different methods and has shown promising results in biological and chemical studies.

Mechanism of Action

The mechanism of action of N-(3-hydroxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide is not fully understood. However, studies have shown that this compound inhibits the activity of enzymes involved in the biosynthesis of nucleic acids, such as DNA and RNA. This inhibition leads to the disruption of the nucleic acid synthesis and ultimately results in the death of the target cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of various microorganisms, including bacteria, fungi, and viruses. This compound has also been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. In addition, this compound has been used as a reagent for the determination of various metal ions.

Advantages and Limitations for Lab Experiments

N-(3-hydroxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used in various biological and chemical studies. This compound has also been shown to have low toxicity and high selectivity towards target cells. However, this compound has some limitations, such as its low solubility in water, which can limit its use in some biological studies.

Future Directions

There are several future directions for the study of N-(3-hydroxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide. One potential direction is the development of this compound as a potential candidate for cancer therapy. Further studies are needed to determine the efficacy and safety of this compound in vivo. Another direction is the use of this compound as a reagent for the determination of various metal ions. Further studies are needed to optimize the conditions for the determination of metal ions using this compound. Finally, the study of the mechanism of action of this compound is needed to fully understand its biological and chemical activities.
Conclusion:
In conclusion, this compound is a nitrotriazole derivative that has shown promising results in various biological and chemical studies. This compound has been found to have antimicrobial, antitumor, and antiviral activities, making it a potential candidate for cancer therapy and the treatment of infectious diseases. This compound has several advantages for lab experiments, such as its stability and low toxicity, but also has some limitations, such as its low solubility in water. Further studies are needed to fully understand the potential applications of this compound in various fields.

Synthesis Methods

N-(3-hydroxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide can be synthesized using various methods. One of the most common methods is the reaction of 3-nitro-1H-1,2,4-triazole with 3-hydroxybenzaldehyde in the presence of acetic anhydride and sodium acetate. The reaction results in the formation of this compound as a yellow crystalline solid. Other methods involve the use of different aldehydes and nitrotriazoles to produce this compound.

Scientific Research Applications

N-(3-hydroxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has been studied for its potential applications in various fields. In biological studies, this compound has been found to have antimicrobial, antitumor, and antiviral activities. This compound has been shown to inhibit the growth of bacteria, fungi, and viruses, including the human immunodeficiency virus (HIV). In addition, this compound has been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. In chemical studies, this compound has been used as a reagent for the determination of various metal ions.